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Compound of Interest

Compound Name: Sch 50910

CAS No.: 160415-08-7

Cat. No.: B12335027

Get Quote

Introduction

SCH 50911, known chemically as (+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid, is a selective

and competitive antagonist of the GABA-B receptor.[1][2] As an orally active compound, it has

been a valuable tool in neuroscience research to investigate the physiological and pathological

roles of the GABA-B system.[1][2] This document provides a comprehensive overview of its

pharmacological properties, including its binding profile, in vitro and in vivo effects, and the

experimental methodologies used for its characterization. It is intended for researchers,

scientists, and professionals in drug development.

Pharmacodynamics: Mechanism of Action
SCH 50911 exerts its effects by competitively binding to GABA-B receptors, thereby blocking

the actions of the endogenous agonist, γ-aminobutyric acid (GABA), and other GABA-B

agonists like baclofen.[2] GABA-B receptors are G-protein coupled receptors (GPCRs) that

mediate slow and prolonged inhibitory neurotransmission.[3][4][5] The antagonism of these

receptors by SCH 50911 leads to a disinhibition of neuronal activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12335027#bc-rfq
https://www.tocris.com/products/sch-50911_0984
https://pubmed.ncbi.nlm.nih.gov/7562513/
https://www.tocris.com/products/sch-50911_0984
https://pubmed.ncbi.nlm.nih.gov/7562513/
https://pubmed.ncbi.nlm.nih.gov/7562513/
https://pubmed.ncbi.nlm.nih.gov/32808092/
https://www.neurology.org/doi/10.1212/WNL.0b013e318247cd03
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GABA-B Receptor Signaling Pathway
GABA-B receptors are heterodimers composed of GABA-B1 and GABA-B2 subunits and

couple to inhibitory G-proteins (Gi/o).[4][5] Upon agonist binding, the G-protein dissociates into

its Gα and Gβγ subunits, which in turn modulate downstream effectors. The primary signaling

cascades affected are:

Inhibition of Adenylyl Cyclase: The Gαi/o subunit inhibits adenylyl cyclase, leading to a

decrease in intracellular cyclic AMP (cAMP) levels.[4]

Modulation of Ion Channels: The Gβγ subunit directly interacts with ion channels. It activates

G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing postsynaptic

hyperpolarization.[4][5] It also inhibits high-voltage-activated Ca2+ channels (N-type and

P/Q-type) at presynaptic terminals, which reduces neurotransmitter release.[4]

By blocking these pathways, SCH 50911 prevents both presynaptic inhibition and postsynaptic

hyperpolarization mediated by GABA-B receptor activation.
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Caption: GABA-B receptor signaling pathway and the inhibitory action of SCH 50911.

Quantitative Pharmacological Data
The affinity and potency of SCH 50911 have been determined in various in vitro and in vivo

assays.

Table 1: Receptor Binding and Functional Antagonism
(In Vitro)
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Parameter Preparation Assay Value Reference

IC50
Rat brain

membranes

[3H]GABA

binding
1.1 µM [2][6]

IC50
Rat neocortical

slices

Antagonism of

GABA-B

autoreceptors

3 µM [6][7]

pA2
Rat neocortical

slices

Antagonism of

baclofen-induced

depression

6.0 ± 0.1 [7]

Selectivity
Various receptor

preparations

Radioligand

binding assays

No affinity for

GABA-A, H1, H3,

D1, D2, 5-HT2,

M1, M2, M4

receptors (up to

100 µM)

[2]

Table 2: In Vivo Efficacy
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Species Model Effect ED50 / ID50 Reference

Guinea Pig
Baclofen-induced

antitussive effect

Blockade of

baclofen effect
2.9 mg/kg (s.c.) [2]

Lethargic (lh/lh)

Mouse

Spontaneous

absence

seizures

Seizure

suppression
2-22 µmol/kg [8]

Rat

GHB-induced

absence

seizures

Seizure

suppression
2-22 µmol/kg [8]

Rat

PTZ-induced

absence

seizures

Seizure

suppression
2-22 µmol/kg [8]

Mouse
GHB-induced

mortality

Protection from

mortality

100 mg/kg (i.p.)

significantly

increased LD50

[9]

Experimental Protocols
The characterization of SCH 50911 involves standard pharmacological assays.

GABA-B Receptor Binding Assay
This protocol is a representative method for determining the binding affinity of a compound to

GABA-B receptors.

Preparation of Membranes: Rat cerebral cortex is homogenized in ice-cold buffer (e.g., 50

mM Tris-HCl, pH 7.4) and centrifuged. The pellet is washed multiple times by resuspension

and centrifugation to remove endogenous GABA. The final pellet is resuspended in the

assay buffer.

Binding Reaction: A mixture containing the membrane preparation, a radiolabeled GABA-B

ligand (e.g., [3H]GABA or [3H]baclofen), and varying concentrations of the test compound

(SCH 50911) is incubated.
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Separation: The reaction is terminated by rapid filtration through glass fiber filters, which

separates bound from free radioligand. The filters are then washed with ice-cold buffer.

Quantification: The radioactivity retained on the filters is measured by liquid scintillation

counting.

Data Analysis: Non-specific binding is determined in the presence of a high concentration of

an unlabeled GABA-B agonist (e.g., baclofen). Specific binding is calculated by subtracting

non-specific from total binding. IC50 values are determined by non-linear regression analysis

of the competition binding data.

Functional Assay: Antagonism of GABA-B
Autoreceptors
This assay measures the ability of an antagonist to block presynaptic GABA-B autoreceptors,

which normally inhibit GABA release.

Slice Preparation: Slices of rat neocortex are prepared and preloaded with [3H]GABA.

Superfusion: The slices are placed in a superfusion chamber and continuously perfused with

physiological buffer.

Stimulation: Neurotransmitter release is evoked by electrical field stimulation.

Drug Application: SCH 50911 is added to the perfusion medium at various concentrations.

Sample Collection: Fractions of the superfusate are collected before, during, and after

stimulation.

Analysis: The radioactivity in each fraction is measured. An increase in the stimulation-

evoked overflow of [3H]GABA in the presence of SCH 50911 indicates antagonism of the

inhibitory autoreceptors.[7] The IC50 is the concentration of SCH 50911 that produces a half-

maximal increase in evoked release.
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Caption: Workflow for the pharmacological characterization of a GABA-B antagonist.

Selectivity Profile
SCH 50911 demonstrates high selectivity for the GABA-B receptor. Extensive radioligand

binding studies have shown that it has no significant affinity for a wide range of other

neurotransmitter receptors, including GABA-A, various histamine, dopamine, serotonin, and

muscarinic receptor subtypes, at concentrations up to 100 µM.[1][2] While a weak interaction

with a non-specific muscarinic binding site was noted (IC50 = 2.2 µM), functional assays on

isolated guinea pig ileum confirmed that SCH 50911 possesses neither muscarinic agonist nor
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antagonist activity.[2] It is important to note that the (-) enantiomer, SCH 50910, is inactive,

highlighting the stereospecificity of the interaction with the GABA-B receptor.[7]

In Vivo Pharmacology
Consistent with its in vitro profile, SCH 50911 effectively antagonizes GABA-B receptor-

mediated effects in vivo. It is orally bioavailable and brain-penetrant.[1] In animal models, it has

been shown to:

Block Baclofen Effects: SCH 50911 dose-dependently blocks the antitussive effects of the

GABA-B agonist baclofen in guinea pigs and cats.[2]

Exhibit Anti-Absence Activity: It effectively suppresses absence seizures in multiple animal

models, including the lethargic (lh/lh) mouse model of spontaneous absence seizures, and in

seizures induced by gamma-hydroxybutyrate (GHB) or pentylenetetrazole in rats.[8] Its

potency in these models is greater than that of established anti-absence drugs like

ethosuximide and valproic acid.[8]

Reverse GHB Effects: SCH 50911 can induce withdrawal symptoms in GHB-dependent

animals and provides protection against mortality induced by high doses of GHB,

underscoring the critical role of GABA-B receptors in the effects of GHB.[9][10]

Conclusion
SCH 50911 is a potent, selective, competitive, and orally active GABA-B receptor antagonist.

Its well-characterized pharmacological profile makes it an invaluable research tool for

elucidating the complex roles of the GABA-B system in health and disease. The data

summarized herein provide a comprehensive foundation for its application in preclinical

research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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